(E)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(3-methylthiophen-2-yl)acrylonitrile
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Description
(E)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(3-methylthiophen-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H20N2S2 and its molecular weight is 364.53. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Applications
New fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core have been synthesized, displaying a wide range of fluorescent colors (from green to red) depending on the substituent combinations. These compounds exhibit multifunctional properties, including good emission in solid phase and suspension, significant solvatochromism, and tunability of color and intensity. Their application prospects extend to photonic and optoelectronic devices due to their enhanced optical limiting behavior, making them valuable for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Eltyshev et al., 2021).
Synthetic Methodologies
- The reduction of similar acrylonitrile compounds with lithium aluminum hydride has been explored, yielding amino-prop-1-ene derivatives, which could serve as intermediates in further chemical syntheses (Frolov et al., 2005).
- A novel copper(I)-catalyzed cascade reaction for synthesizing benzo[d]imidazo[1,3]thiazines highlights an expedient route to complex heterocyclic systems, potentially useful in developing new materials or pharmaceuticals (Hao et al., 2015).
Biological Applications
Several studies have synthesized and tested derivatives of thiazolylacrylonitriles for their biological activities. For instance, compounds have shown potential as anticancer agents, indicating that modifications to the acrylonitrile moiety can lead to significant biological activity. This suggests potential applications in the development of new therapeutic agents (Sa̧czewski et al., 2004).
Corrosion Inhibition
Thiazoles derived from acrylonitrile compounds have demonstrated efficacy as corrosion inhibitors for metals, suggesting applications in materials science and engineering to protect against corrosion in aggressive environments (Farahati et al., 2019).
Properties
IUPAC Name |
(E)-2-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]-3-(3-methylthiophen-2-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2S2/c1-14(2)10-16-4-6-17(7-5-16)19-13-25-21(23-19)18(12-22)11-20-15(3)8-9-24-20/h4-9,11,13-14H,10H2,1-3H3/b18-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYFPXDGXOMJJMO-WOJGMQOQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.